Cas no 2173082-40-9 ([2-(difluoromethoxy)-7-methyl-quinoxalin-5-yl]boronic acid)

• Product Name: [2-(difluoromethoxy)-7-methyl-quinoxalin-5-yl]boronic acid
• CAS No: 2173082-40-9
• MF: C₁₀H₉BF₂N₂O₃
• MW: 253.997869253159
• CID: 5106323
• Update Time: 2026-03-03

[2-(difluoromethoxy)-7-methyl-quinoxalin-5-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[2-(difluoromethoxy)-7-methyl-5-quinoxalinyl]-
• [2-(difluoromethoxy)-7-methyl-quinoxalin-5-yl]boronic acid

• Inchi： 1S/C10H9BF2N2O3/c1-5-2-6(11(16)17)9-7(3-5)15-8(4-14-9)18-10(12)13/h2-4,10,16-17H,1H3
• InChI Key： QKGOHUKYSRDOHJ-UHFFFAOYSA-N
• SMILES： B(C1C=C(C)C=C2C=1N=CC(OC(F)F)=N2)(O)O

Additional information on [2-(difluoromethoxy)-7-methyl-quinoxalin-5-yl]boronic acid

Introduction to [2-(difluoromethoxy)-7-methyl-quinoxalin-5-yl]boronic Acid (CAS No. 2173082-40-9)

[2-(difluoromethoxy)-7-methyl-quinoxalin-5-yl]boronic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2173082-40-9, represents a pivotal intermediate in the synthesis of various bioactive molecules. The presence of both a boronic acid functional group and a quinoxaline core makes it a versatile building block for the development of novel therapeutic agents.

The quinoxaline scaffold is well-documented for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in [2-(difluoromethoxy)-7-methyl-quinoxalin-5-yl]boronic acid enhances its pharmacological potential by introducing functional groups that can interact with biological targets in a precise manner. This compound's structure is particularly intriguing due to the combination of a difluoromethoxy group and a methyl substituent, which can modulate its solubility, bioavailability, and metabolic stability.

In recent years, boronic acids have emerged as critical components in drug discovery, primarily due to their ability to form stable complexes with diols. This property makes them valuable tools in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. The boronic acid moiety in [2-(difluoromethoxy)-7-methyl-quinoxalin-5-yl]boronic acid allows for efficient coupling with various aryl halides and heteroaryl halides, facilitating the construction of complex molecular architectures.

Current research in the field of medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in enhancing drug efficacy and selectivity. The difluoromethoxy group in this compound is particularly noteworthy, as it has been shown to improve binding affinity and metabolic stability in several drug candidates. Studies have demonstrated that fluorine atoms can influence electronic properties, lipophilicity, and rotational freedom of molecules, thereby optimizing their interaction with biological targets.

The 7-methyl substituent in the quinoxaline ring further contributes to the compound's unique chemical profile. Methyl groups are known to stabilize electron-deficient systems and can influence the conformational flexibility of molecules. This feature is particularly relevant in the context of drug design, where optimal binding orientation is crucial for achieving high potency.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions. Molecular modeling studies on [2-(difluoromethoxy)-7-methyl-quinoxalin-5-yl]boronic acid have revealed promising interactions with various biological targets, including kinases and transcription factors. These insights have guided the design of derivative compounds with enhanced pharmacological profiles.

The synthesis of [2-(difluoromethoxy)-7-methyl-quinoxalin-5-yl]boronic acid involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the boronic acid group at the 5-position of the quinoxaline ring necessitates careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to achieve these conditions more efficiently, paving the way for large-scale production.

In conclusion, [2-(difluoromethoxy)-7-methyl-quinoxalin-5-yl]boronic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for the development of novel therapeutic agents with improved efficacy and selectivity. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern drug discovery.